4-(4-bromophenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one

• Molecular Formula: C21H20BrN3O3
• Molecular Weight: 442.3 g/mol
• IUPAC Name: 4-(4-bromophenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C21H20BrN3O3/c1-28-12-4-11-25-20(13-7-9-14(22)10-8-13)17-18(23-24-19(17)21(25)27)15-5-2-3-6-16(15)26/h2-3,5-10,20,26H,4,11-12H2,1H3,(H,23,24)
• InChI Key: GJRYGRPQFHOEMA-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(C2=C(C1=O)NN=C2C3=CC=CC=C3O)C4=CC=C(C=C4)Br

Description

This compound belongs to the pyrrolo[3,4-c]pyrazol-6-one family, characterized by a fused bicyclic scaffold with a pyrazole and pyrrolidine ring. Its structure includes three distinct substituents:

• 3-(2-Hydroxyphenyl group: Provides a hydrogen-bond donor/acceptor site, improving solubility and interaction with polar targets.
• 5-(3-Methoxypropyl group: A flexible alkyl chain with a methoxy terminus, likely influencing lipophilicity and membrane permeability.

The molecular formula is C₂₃H₂₂BrN₃O₃, with a molecular weight of 484.34 g/mol.

Biological Activity

The compound 4-(4-bromophenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one is a member of the pyrrolopyrazole family, known for its diverse biological activities. This article aims to explore its pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial activities, supported by recent research findings.

Chemical Structure and Properties

• Molecular Formula : C21H18BrN3O4
• Molecular Weight : 488.4 g/mol
• IUPAC Name : 4-(4-bromophenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one

Anticancer Activity

Research has shown that compounds similar to 4-(4-bromophenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one exhibit significant antiproliferative effects against various cancer cell lines. A notable study demonstrated that derivatives of pyrrolopyrazoles can inhibit the growth of human cancer cells with low growth inhibition concentrations (GI50) .

Cell Line	GI50 (µM)
Leukemic SR	0.0351
Ovarian OVCAR-3	0.248

This suggests that the compound could be a potential candidate for further development as an anticancer agent.

Anti-inflammatory Activity

Pyrrolopyrazole derivatives have also been evaluated for their anti-inflammatory properties. In vitro studies indicated that these compounds can significantly reduce pro-inflammatory cytokine production in macrophages . The mechanism involves the inhibition of NF-kB signaling pathways, which are crucial in mediating inflammatory responses.

Antimicrobial Activity

The antimicrobial efficacy of related compounds has been documented extensively. For instance, a study on similar pyrazolones indicated potent activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MIC) ranging from 1 to 10 µg/mL . The mechanism appears to involve disruption of bacterial cell wall synthesis.

Case Studies

• Anticancer Efficacy in HepG2 Cells : A study conducted on HepG2 cells revealed that the compound induced apoptosis through mitochondrial pathways. The assessment through MTT and LDH assays showed significant cytotoxicity against cancer cells while sparing normal fibroblasts .
• Inflammation Model in Rats : In a rat model of inflammation, treatment with pyrrolopyrazole derivatives led to a marked decrease in paw edema compared to control groups, suggesting effective anti-inflammatory properties .

Scientific Research Applications

Anticancer Activity

Research indicates that compounds within this structural class exhibit significant anticancer properties. For instance:

• A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of pyrrolo[3,4-c]pyrazol-6-ones can inhibit the growth of various cancer cell lines. Specific modifications led to increased potency against breast cancer cells with IC50 values in the low micromolar range .
• Another investigation found that certain derivatives induced apoptosis in cancer cell lines through mechanisms such as cell cycle arrest and caspase activation .

Anti-inflammatory Effects

The presence of hydroxyl groups in the compound's structure suggests potential anti-inflammatory activity:

• Compounds similar to this one have been reported to inhibit pro-inflammatory cytokines and reduce inflammation in animal models . This property is crucial for developing treatments for inflammatory diseases.

Antioxidant Properties

The phenolic groups contribute to the compound's antioxidant capacity:

• Studies show that it can scavenge free radicals and protect against oxidative stress. This activity may provide neuroprotective effects, as evidenced by various research findings .

Synthesis and Derivatives

The synthesis of this compound can be achieved through multi-component reactions. Optimization studies indicate that reaction conditions significantly affect yield and purity.

Entry	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
1	Methanol	Room Temp	1.5	24
2	Ethanol	40	1	36
3	Acetic Acid	120	0.5	Traces

Case Studies and Research Findings

• Anticancer Activity Study :
  • A detailed study evaluated several derivatives of pyrrolo[3,4-c]pyrazol-6-ones for their anticancer properties. Results indicated enhanced potency against breast cancer cell lines .
• Anti-inflammatory Research :
  • Research highlighted the anti-inflammatory effects of related compounds, showing significant inhibition of inflammatory markers in vitro .
• Antioxidant Studies :
  • Investigations into the antioxidant properties revealed that these compounds could effectively scavenge free radicals and exhibit cytotoxicity against colorectal carcinoma cells .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural and functional differences between the target compound and its analogs:

Compound	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Features
Target Compound	C₂₃H₂₂BrN₃O₃	4-Bromophenyl, 2-hydroxyphenyl, 3-methoxypropyl	484.34	Balanced lipophilicity (methoxypropyl) and polar interactions (hydroxyphenyl).
4-(4-Bromophenyl)-3-(2-hydroxyphenyl)-5-(3-pyridinylmethyl)-analog	C₂₃H₁₇BrN₄O₂	4-Bromophenyl, 2-hydroxyphenyl, 3-pyridinylmethyl	461.32	Pyridine substituent enhances aromatic π-stacking but reduces solubility.
3-(2-Hydroxyphenyl)-5-(3-hydroxypropyl)-4-(3,4,5-trimethoxyphenyl)-analog	C₂₅H₂₅N₃O₆	3,4,5-Trimethoxyphenyl, 2-hydroxyphenyl, 3-hydroxypropyl	463.48	Trimethoxyphenyl increases steric hindrance; hydroxypropyl improves solubility.
3-(4-Bromophenyl)-5-(6,6-dimethyl-4-oxo-tetrahydroindol-2-yl)-pyrazole-carbothioamide	C₂₀H₂₁BrN₄OS	4-Bromophenyl, carbothioamide, dimethyltetrahydroindolone	445.38	Thioamide group introduces sulfur-based reactivity; indolone adds rigidity.
4-(4-Bromo-3-(4-bromophenyl)-pyrazol-1-yl)-benzenesulfonamide	C₂₅H₂₄Br₂N₄O₃S	Dual bromophenyl groups, benzenesulfonamide	620.36	Sulfonamide enhances acidity; dual bromine increases molecular weight.
5-(4-Bromophenyl)-4-(4-chlorophenyl)-3-(4-methoxyphenyl)-analog	C₂₄H₁₇BrClN₃O₂	4-Bromophenyl, 4-chlorophenyl, 4-methoxyphenyl	494.77	Chlorine vs. bromine alters electronic effects; methoxy enhances lipophilicity.

Key Observations:

Substituent Effects on Solubility :

• The target compound’s 3-methoxypropyl group provides moderate lipophilicity compared to the 3-pyridinylmethyl group in , which may reduce aqueous solubility due to aromaticity.
• The 3-hydroxypropyl group in significantly improves solubility via hydrogen bonding, but its synthesis may require additional protection/deprotection steps.

The 3,4,5-trimethoxyphenyl group in introduces steric bulk, which could hinder interactions with flat binding pockets.

Functional Group Diversity :

• The carbothioamide in introduces sulfur, enabling disulfide bond formation or metal chelation, absent in the target compound.
• Sulfonamide in increases acidity (pKa ~10), which may enhance ionic interactions in biological targets.

Structural Characterization Trends:

• Single-crystal X-ray diffraction (e.g., ) is commonly used to resolve the stereochemistry of dihydropyrrolo-pyrazolones. The target compound’s stereocenters (if present) would require similar analysis.
• IR and NMR data (e.g., ) for analogs highlight characteristic peaks:
  • C=O stretch : ~1650–1680 cm⁻¹ (pyrazolone ring).
  • NH/OH stretch : ~3100–3450 cm⁻¹ (hydroxyphenyl or sulfonamide groups).

Research Findings and Implications

• Synthetic Accessibility : The target compound’s 3-methoxypropyl group may simplify synthesis compared to analogs with heteroaromatic substituents (e.g., ), which require palladium-catalyzed coupling .
• Drug-Likeness : With a molecular weight <500 and moderate logP (predicted ~3.5), the compound adheres to Lipinski’s rules better than higher-weight analogs like .
• Unresolved Questions: No direct data on its biological activity are provided. However, analogs with similar substituents (e.g., ) show promise as kinase inhibitors, suggesting the target compound warrants further pharmacological screening.